[[[4'-(6-amino-5H-purin-9-ium-9-yl)-1,3,5-trinitrospiro[cyclohexa-1,3-diene-6,2'-furo[3,4-d][1,3]dioxole]-6'-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate

• CAS RN: 61368-63-6
• Molecular Formula: C40H77N12O19P3
• Molecular Weight: 713.2 g/mol
• IUPAC Name: [[[4'-(6-amino-5H-purin-9-ium-9-yl)-1,3,5-trinitrospiro[cyclohexa-1,3-diene-6,2'-furo[3,4-d][1,3]dioxole]-6'-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate
• InChI: InChI=1S/C16H13N8O19P3/c17-13-10-14(19-4-18-13)21(5-20-10)15-12-11(7(39-15)3-38-45(34,35)43-46(36,37)42-44(31,32)33)40-16(41-12)8(23(27)28)1-6(22(25)26)2-9(16)24(29)30/h1-2,4-5,8,10,17H,3H2,(H4,31,32,33,34,35,36,37)/p-1
• InChI Key: XTSNRUFLZVGKOU-NRBYJGOSSA-O
• SMILES: C1=C(C=C(C2(C1[N+](=O)[O-])OC3=C(OC(=C3O2)[N+]4=C5C(C(=NC=N5)N)N=C4)COP(=O)(O)OP(=O)(O)OP(=O)([O-])[O-])[N+](=O)[O-])[N+](=O)[O-]
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 2',3'-O-(2,4,6-trinitro-cyclohexadienylidine)adenosine 5'-triphosphate; MgTNP-ATP; TNP-ATP

Description

The compound is a complex organic molecule with a purine base (specifically adenine), which is common in many biological molecules such as DNA, RNA, and ATP. The structure also suggests the presence of a phosphate group, which is a key component in energy storage and transfer within cells.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely involve a purine ring system (adenine), attached to a complex spirocyclic system, with multiple nitro groups and a phosphate group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its complex structure. The presence of the nitro groups could make it potentially reactive, while the phosphate group could confer water solubility.

Scientific Research Applications

Synthesis and Physicochemical Properties

Research by Riley et al. (1998) discusses the design and synthesis of a cyclic phosphate analogue of inositol trisphosphate, a second messenger molecule, showcasing the intricate chemistry involved in creating complex phosphate derivatives for biological studies (Riley et al., 1998).

Analytical and Biological Applications

Webb (1992) developed a spectrophotometric method for measuring inorganic phosphate, demonstrating the importance of precise analytical techniques in research involving phosphate derivatives (Webb, 1992).

Phosphonate and Prodrug Research

Krečmerová et al. (2022) discussed the role of compounds with phosphonate groups in medicinal chemistry, highlighting their applications as enzyme inhibitors and potential drug candidates, particularly for antiviral treatments (Krečmerová et al., 2022).

Phosphorus Chemistry and Organophosphorus Compounds

Scheibye et al. (1982) explored reactions of ketones with specific phosphorus compounds, contributing to the field of organophosphorus chemistry with implications for synthesizing novel compounds (Scheibye et al., 1982).

Phosphorothioate Analogs and Biochemical Research

Kaczmarek et al. (2016) studied the synthesis and biochemical properties of phosphorothioate analogs of nucleotides, providing insights into their potential as molecular probes and therapeutic agents (Kaczmarek et al., 2016).

Future Directions

Future research on this compound could involve determining its synthesis, studying its reactivity, and investigating potential uses in biological or chemical systems.